Cas no 137132-73-1 (L-Lysine,N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI))

• Product Name: L-Lysine,N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI)
• CAS No: 137132-73-1
• MF: C₃₁H₅₉N₉O₇
• MW: 669.856267213821
• CID: 170833
• PubChem ID: 5487437
• Update Time: 2025-07-01

L-Lysine,N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI)
• (2S)-6-amino-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]amino]hexanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]hexanoic acid
• sperm acrosomal peptide P23
• L-Lysine, N2-(1-(N2-(N2-(N-L-valyl-L-alanyl)-L-lysyl)-L-lysyl)-L-prolyl)-
• L-valyl-L-alanyl-L-lysyl-L-lysyl-L-prolyl-L-lysine
• N2-(1-(N2-(N2-(N-L-Valyl-L-alanyl)-L-lysyl)-L-lysyl)-L-prolyl)-L-lysine
• P23 Sperm acrosomal peptide
• Val-ala-lys-lys-pro-lys
• DTXSID90160086
• 137132-73-1

• Inchi： 1S/C31H59N9O7/c1-19(2)25(35)29(44)36-20(3)26(41)37-21(11-4-7-15-32)27(42)38-22(12-5-8-16-33)30(45)40-18-10-14-24(40)28(43)39-23(31(46)47)13-6-9-17-34/h19-25H,4-18,32-35H2,1-3H3,(H,36,44)(H,37,41)(H,38,42)(H,39,43)(H,46,47)/t20-,21-,22-,23-,24-,25-/m0/s1
• InChI Key： JBTSEHVEYVZLQD-OOPVGHQCSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](C)NC([C@H](C(C)C)N)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CCCCN)=O

Computed Properties

• Exact Mass: 669.45417
• Monoisotopic Mass: 669.45374526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 23
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: nothing
• Topological Polar Surface Area: 278Ų

Experimental Properties

• PSA: 278.09

Additional information on L-Lysine,N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI)

L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI): A Comprehensive Overview

L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI), also known by its CAS number 137132-73-1, is a complex peptide derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the peptidomimetic class, which is characterized by its ability to mimic the structure and function of natural peptides. The intricate structure of this compound, featuring multiple amino acid residues, makes it a valuable candidate for various therapeutic applications.

The primary structure of L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) consists of a central lysine residue linked to a series of other amino acids, including valine, alanine, and proline. This specific arrangement of amino acids imparts unique chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent advancements in the field have shed light on the potential therapeutic applications of this compound. One notable area of research is its use as a potential anti-inflammatory agent. Studies have shown that L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) can effectively modulate inflammatory responses by interacting with specific receptors on immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Another significant application of this compound is in the field of neurodegenerative diseases. Research has indicated that L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) can cross the blood-brain barrier and exert neuroprotective effects. This ability to target the central nervous system has led to its evaluation as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) has also been studied for its role in drug delivery systems. The unique structural features of this compound allow it to be used as a carrier molecule for other drugs, enhancing their bioavailability and efficacy. This property is particularly valuable in the development of targeted therapies where precise delivery to specific tissues or cells is crucial.

The synthesis of L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) involves a series of carefully controlled chemical reactions. The process typically begins with the coupling of individual amino acids using techniques such as solid-phase peptide synthesis or solution-phase synthesis. The resulting peptide is then purified and characterized using advanced analytical methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Clinical trials are currently underway to evaluate the safety and efficacy of L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) in various therapeutic contexts. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, L-Lysine, N2-[1-[N2-[N2-(N-L-valyl-L-alanyl)-L-lysyl]-L-lysyl]-L-prolyl]- (9CI) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research continues to uncover new insights into its potential uses, paving the way for future advancements in healthcare.